Cas no 56886-08-9 (1,4-Dioxane-2-methanol, 3-hydroxy-)

1,4-Dioxane-2-methanol, 3-hydroxy- structure
56886-08-9 structure
Product Name:1,4-Dioxane-2-methanol, 3-hydroxy-
CAS No:56886-08-9
MF:C5H10O4
MW:134.130502223969
CID:347556
PubChem ID:21520359
Update Time:2025-04-19

1,4-Dioxane-2-methanol, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxane-2-methanol, 3-hydroxy-
    • 3-(hydroxymethyl)-1,4-dioxan-2-ol
    • DTXSID90615506
    • SCHEMBL11786974
    • 56886-08-9
    • Inchi: 1S/C5H10O4/c6-3-4-5(7)9-2-1-8-4/h4-7H,1-3H2
    • InChI Key: LVDCNWIRPQOBKU-UHFFFAOYSA-N
    • SMILES: O1CCOC(C1CO)O

Computed Properties

  • Exact Mass: 134.0579
  • Monoisotopic Mass: 134.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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